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Compound of Interest

Compound Name: Benzofuran-2-carboxylic acid

Cat. No.: B160394

Benzofuran-2-Carboxylic Acid: A Core Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

Benzofuran-2-carboxylic acid, also known as coumarilic acid, is a heterocyclic organic
compound that serves as a versatile building block in the synthesis of more complex
molecules.[1] Its unique structure and reactivity make it a valuable intermediate in the
development of pharmaceuticals, agrochemicals, and advanced materials.[1] This technical
guide provides an in-depth look at the core molecular properties of benzofuran-2-carboxylic
acid.

Core Molecular Data

The fundamental chemical properties of benzofuran-2-carboxylic acid are summarized
below. This data is essential for stoichiometric calculations, analytical characterization, and the
design of synthetic pathways.
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Property Value
Molecular Formula CoHeOs[1][2][31[4][5]16]
Molecular Weight 162.14 g/mol [1][2][4][5]

Coumarilic acid, Coumarone-2-carboxylic
acid[1][4][6]

Alternate Names

CAS Number 496-41-3[1][3][4][6]

Logical Relationship of Chemical Identity

The following diagram illustrates the relationship between the common name of the compound
and its fundamental chemical identifiers.

Chemical Identity of Benzofuran-2-carboxylic acid

Molecular Formula —»| C9H603

Molecular Weight 162.14 g/mol

Benzofuran-2-carboxylic acid

Click to download full resolution via product page

Caption: Relationship between compound name and its molecular properties.

Applications in Research and Development

Benzofuran-2-carboxylic acid is a key starting material in the synthesis of a variety of
biologically active molecules. Researchers utilize its reactive carboxylic acid group to
incorporate the benzofuran scaffold into larger molecular frameworks, leading to the
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development of potential anti-inflammatory and anticancer agents.[1] Its derivatives are also
explored in the creation of novel herbicides and fungicides.[1] The compound's utility extends
to materials science, where it is used in the development of polymers and coatings with
enhanced properties.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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